Cas no 2230052-64-7 (Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-)

Technical Introduction: 5-Bromo-3-iodo-pyrazolo[1,5-a]pyrimidine is a halogenated heterocyclic compound featuring both bromine and iodine substituents on a pyrazolo[1,5-a]pyrimidine scaffold. This structure offers versatile reactivity, making it a valuable intermediate in medicinal chemistry and materials science. The presence of bromine and iodine at the 5- and 3-positions, respectively, enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. Its rigid fused-ring system enhances stability while maintaining synthetic flexibility. The compound is particularly useful in the development of pharmaceuticals, agrochemicals, and optoelectronic materials due to its tunable electronic properties and potential for diverse derivatization. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.
Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- structure
2230052-64-7 structure
Product Name:Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-
CAS No:2230052-64-7
MF:C6H3BrIN3
MW:323.92
CID:5520554
PubChem ID:121231802
Update Time:2026-03-10

Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo-
    • 5-Bromo-3-iodopyrazolo[1,5-a]pyrimidine
    • G66603
    • MFCD30188736
    • 2230052-64-7
    • Inchi: 1S/C6H3BrIN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
    • InChI Key: XYCVNPNIUMYCGU-UHFFFAOYSA-N
    • SMILES: C12=C(I)C=NN1C=CC(Br)=N2

Computed Properties

  • Exact Mass: 322.85551g/mol
  • Monoisotopic Mass: 322.85551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.2Ų

Pyrazolo[1,5-a]pyrimidine, 5-bromo-3-iodo- Pricemore >>

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abcr
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abcr
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